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Compound of Interest

Compound Name: Phenyltrichlorogermane

Cat. No.: B087307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

phenylgermanium trichloride (C₆H₅GeCl₃). The information is curated for professionals in

research, scientific, and drug development fields, presenting quantitative data, experimental

methodologies, and a logical workflow for its synthesis.

Quantitative Physical Data
The physical properties of phenylgermanium trichloride are summarized in the table below for

easy reference and comparison. These parameters are critical for its application in synthesis,

catalysis, and materials science.
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Physical Property Value Notes

Molecular Formula C₆H₅Cl₃Ge [1]

Molecular Weight 256.09 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Melting Point 0 °C (<0 °C) [2][3]

Boiling Point 105-106 °C at 12 mmHg

Density 1.584 g/mL at 25 °C

Refractive Index 1.5520-1.5550 at 20 °C

Experimental Protocols for Physical
Characterization
The determination of the physical characteristics of a compound like phenylgermanium

trichloride relies on standardized laboratory procedures. Below are detailed methodologies for

the key experiments cited.

1. Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a substance's purity. For phenylgermanium trichloride,

which has a melting point around 0 °C, a cryostatic melting point apparatus is required.

Principle: A small, powdered sample is heated at a controlled rate, and the temperature

range from the first sign of melting to the complete liquefaction is recorded.[4][5]

Apparatus: Melting point apparatus with a cooling system (e.g., Mel-Temp or similar),

capillary tubes.

Procedure:

A small amount of solidified phenylgermanium trichloride is finely crushed.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.[6]
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The capillary tube is placed in the heating block of the melting point apparatus, which has

been pre-cooled.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches

the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the

completion of melting.[4] The range between these two temperatures is the melting point

range.

2. Boiling Point Determination at Reduced Pressure (Distillation Method)

Since phenylgermanium trichloride has a high boiling point at atmospheric pressure, its boiling

point is typically determined under reduced pressure to prevent decomposition.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the applied pressure.[7] By reducing the pressure, the boiling point is lowered.

Apparatus: Distillation setup including a round-bottom flask, condenser, receiving flask,

thermometer, and a vacuum source with a manometer.

Procedure:

A sample of phenylgermanium trichloride is placed in the round-bottom flask along with

boiling chips or a magnetic stir bar.

The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain

a vacuum.

The system is evacuated to the desired pressure (e.g., 12 mmHg), which is monitored with

a manometer.

The flask is gently heated.
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The temperature is recorded when the liquid is actively boiling and a steady stream of

distillate is collected. The thermometer bulb should be positioned so that it is bathed in the

vapor of the boiling liquid.[8]

The observed temperature is the boiling point at that specific reduced pressure.

3. Density Measurement (Pycnometer Method)

The density is determined by measuring the mass of a known volume of the liquid.

Principle: Density is the ratio of mass to volume (ρ = m/V).[9]

Apparatus: Pycnometer (a glass flask with a precisely known volume), analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

The pycnometer is filled with phenylgermanium trichloride, ensuring no air bubbles are

trapped. The temperature of the liquid should be controlled, typically at 25 °C.

The filled pycnometer is weighed.

The mass of the phenylgermanium trichloride is calculated by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

4. Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful

physical constant for identification.

Principle: The refractive index is determined by measuring the critical angle of total internal

reflection of light as it passes from a prism of known refractive index to the sample.[10]

Apparatus: Abbe refractometer, constant temperature water bath.
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Procedure:

The prism of the Abbe refractometer is cleaned and calibrated using a standard of known

refractive index (e.g., distilled water).

A few drops of phenylgermanium trichloride are placed on the surface of the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(typically 20 °C) by circulating water from a constant temperature bath.

Light is passed through the sample, and the eyepiece is adjusted until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Logical Workflow: Synthesis of Phenylgermanium
Trichloride
Phenylgermanium trichloride can be synthesized through various methods. One common

laboratory-scale method involves the reaction of a Grignard reagent or an organolithium

reagent with germanium tetrachloride. Another approach is the direct synthesis from metallic

germanium and chlorobenzene. The following diagram illustrates a simplified workflow for the

synthesis via an organolithium reagent.

Reactants:
- Phenyl Lithium (C₆H₅Li)

- Germanium Tetrachloride (GeCl₄)

Reaction Aqueous Work-up
& Phase Separation

Crude Product

Reaction Conditions:
- Anhydrous & Oxygen-free

- Organic Solvent (e.g., Ether)
- Controlled Temperature

Drying of
Organic Phase Filtration

Drying Agent
(e.g., MgSO₄)

Purification:
Vacuum Distillation

Crude Product
(Solvent Removed)

Final Product:
Phenylgermanium Trichloride

(C₆H₅GeCl₃)
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Caption: Simplified workflow for the synthesis of Phenylgermanium Trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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